Cas no 5855-52-7 (2-Phenylquinolin-4-amine)

2-Phenylquinolin-4-amine structure
2-Phenylquinolin-4-amine structure
Product Name:2-Phenylquinolin-4-amine
CAS No:5855-52-7
MF:C15H12N2
MW:220.269183158875
MDL:MFCD00814092
CID:948684
PubChem ID:453077
Update Time:2025-04-19

2-Phenylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylquinolin-4-amine
    • 1-phenyl-5-aminotetrazole
    • 2-phenyl-4-Quinolinamine
    • 2-PHENYL-QUINOLIN-4-YLAMINE
    • 2-PHENYL-(QUINOLIN-4-YL)AMINE
    • 2-Phenyl-[4]chinolylamin
    • 2-Phenyl-4-aminoquinoline
    • 2-phenylquinolin-4-amine(SALTDATA: FREE)
    • 2-phenylquinolin-4-yl amine
    • 4-amino-2-phenylquinoline
    • 4-Quinolinamine, 2-phenyl-
    • AC1L9QQP
    • compound 20068
    • Enamine_001303
    • Quinoline, 4-amino-2-phenyl-
    • Oprea1_030429
    • CS-0219018
    • EN300-02842
    • STL388081
    • AKOS000115946
    • PD129778
    • SMR000774032
    • BS-35948
    • HMS1397L05
    • CHEMBL50608
    • Z56792391
    • SB68796
    • BDBM50012170
    • 111273-28-0
    • 5855-52-7
    • MFCD00814092
    • MLS004836661
    • SCHEMBL2873300
    • Cambridge id 5347465
    • DTXSID90207263
    • MDL: MFCD00814092
    • Inchi: 1S/C15H12N2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-10H,(H2,16,17)
    • InChI Key: URUHKHGBRNTPGA-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=CC(=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 220.10016
  • Monoisotopic Mass: 220.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91

2-Phenylquinolin-4-amine Pricemore >>

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